Cas no 2229579-85-3 ((2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride)

• Product Name: (2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride
• CAS No: 2229579-85-3
• MF: C₈H₁₀ClNO₄S
• MW: 251.687300205231
• CID: 6173250
• PubChem ID: 165869572
• Update Time: 2025-10-29

(2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride
• 2229579-85-3
• EN300-2004907

• Inchi： 1S/C8H10ClNO4S/c1-13-7-4-10-8(14-2)3-6(7)5-15(9,11)12/h3-4H,5H2,1-2H3
• InChI Key： ZDYWIDJCKHNUJX-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC(=NC=C1OC)OC)(=O)=O

Computed Properties

• Exact Mass: 251.0019067g/mol
• Monoisotopic Mass: 251.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.9Ų

Additional information on (2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride

(2,5-Dimethoxypyridin-4-yl)methanesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2229579-85-3, commonly referred to as (2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a pyridine ring substituted with methoxy groups at the 2 and 5 positions and a methanesulfonyl chloride group at the 4 position. The methanesulfonyl chloride functional group imparts reactivity, making this compound a valuable reagent in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the versatility of (2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride in constructing complex molecular architectures. Researchers have demonstrated its utility in forming sulfonamides, which are integral components of pharmaceuticals and agrochemicals. The methoxy groups on the pyridine ring not only enhance the stability of the molecule but also provide additional sites for functionalization, enabling the creation of highly customized compounds tailored for specific applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent sulfonation. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics, offering a greener and more efficient alternative to traditional methods. This approach aligns with the growing emphasis on sustainable chemistry practices in modern research.

One of the most promising areas of application for (2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride is in drug discovery. Its ability to act as a bioisostere for other reactive groups makes it an attractive candidate for modifying pharmacokinetic properties without compromising bioactivity. Recent studies have explored its potential in developing novel kinase inhibitors, which hold promise for treating various cancers and inflammatory diseases.

Moreover, the compound has found utility in materials science, particularly in the development of advanced polymers and coatings. The sulfonamide derivatives derived from this compound exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications such as aerospace and electronics.

From an analytical standpoint, the characterization of (2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and reactivity, facilitating further optimization of its synthetic routes and applications.

In conclusion, (2,5-dimethoxypyridin-4-yl)methanesulfonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of structural features and reactivity positions it as a key player in advancing both therapeutic development and materials innovation. As research continues to uncover new avenues for its application, this compound is poised to make significant contributions to various scientific disciplines.